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Compound of Interest

Compound Name: Cadmium sulfide

Cat. No.: B3428662 Get Quote

An In-depth Technical Guide to the Crystal Structure and Properties of Cadmium Sulfide
(CdS) for Biomedical Applications

This guide provides a comprehensive overview of the crystal structure, properties, synthesis,

and characterization of cadmium sulfide (CdS). It is intended for researchers, scientists, and

drug development professionals, with a particular focus on the material's relevance in

biomedical contexts, including its potential in drug delivery and its associated toxicological

profiles.

Introduction to Cadmium Sulfide
Cadmium sulfide is an inorganic compound with the formula CdS, recognized as a significant

II-VI semiconductor.[1][2] It is a yellow-colored solid that has garnered substantial interest for its

unique optoelectronic properties.[3][4] CdS is utilized in a variety of applications, including solar

cells, photoresistors, thin-film transistors, and as a pigment.[1][5][6] In the biomedical field, CdS

nanoparticles, or quantum dots (QDs), are explored for bioimaging, biosensing, and as

potential drug delivery vehicles due to their unique size-dependent optical properties.[1][2][7]

However, the inherent toxicity of cadmium necessitates a thorough understanding of the

material's properties and biological interactions for safe and effective application.[4][8]

Crystal Structure of Cadmium Sulfide
Cadmium sulfide naturally exists in two primary crystalline polymorphs: the more stable

hexagonal wurtzite structure and the cubic zincblende (or sphalerite) structure.[3][5][9] A third,

rock-salt structure is observed only under high-pressure conditions.[10] In both primary forms,

the cadmium and sulfur atoms are tetrahedrally coordinated.[5]
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Wurtzite (Hexagonal): This is the most stable form of CdS, found in the mineral greenockite.

[3][5][9] The wurtzite structure belongs to the P6₃mc space group.[11][12] It is characterized

by an ABABAB stacking sequence of close-packed planes of Cd and S atoms along the c-

axis.[1] This stacking results in polar surfaces, inducing a dipole moment and spontaneous

polarization.[1]

Zincblende (Cubic): This form, found in the mineral hawleyite, has a cubic crystal structure

belonging to the F-43m space group.[9][12][13] Its structure is defined by an ABCABC

stacking sequence of atomic planes.[1] Chemical precipitation methods are often reported to

produce the cubic zincblende form.[5]

Below is a diagram illustrating the fundamental unit cells of the Wurtzite and Zincblende crystal

structures.
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A simplified representation of CdS unit cells.

Properties of Cadmium Sulfide
The physical, optical, and thermal properties of CdS are intrinsically linked to its crystal

structure. Quantitative data for both polymorphs are summarized below for comparison.

Structural and Physical Properties
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Property Wurtzite (Hexagonal) Zincblende (Cubic)

Crystal System Hexagonal[11] Cubic[13]

Space Group P6₃mc[11][12] F-43m[12][13]

Lattice Parameters a = 4.160 Å, c = 6.756 Å[14] a = 5.89 Å[13] (or 5.82 Å[15])

Density 4.826 g/cm³[5] 4.71 g/cm³[13]

Molecular Weight 144.46 g/mol [3] 144.46 g/mol [3]

Melting Point

Sublimes at 980 °C[3]; ~1250

°C reported for

nanoparticles[16]

-

Young's Modulus 45 GPa[6][17] -

Electronic and Optical Properties
CdS is a direct bandgap semiconductor, and its bandgap energy is a critical parameter for its

application in optoelectronics.[5][9]

Property Wurtzite (Hexagonal) Zincblende (Cubic)

Direct Band Gap (Eg) 2.57 eV[12] 2.42 eV[5][9][12]

Refractive Index (n)
no=2.2245, ne=2.2376 (at 10.6

µm)[17]
~2.5[18]

Dielectric Constant 8.9[6] -

Appearance Yellow to orange solid[5] Bright yellow solid[3]

Thermal Properties
Property Wurtzite (Hexagonal)

Thermal Conductivity 0.2 W/cm·K (at 25 °C)[17]

Specific Heat 0.47 J/g·K[17]

Thermal Expansion Coeff. a₁=6.26x10⁻⁶/K; a₃=3.5x10⁻⁶/K (at 500 K)[6][17]
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Experimental Protocols
Synthesis of CdS Nanoparticles by Chemical
Precipitation
Chemical precipitation is a common, scalable method for synthesizing CdS nanoparticles.[18]

[19]

Objective: To synthesize CdS nanoparticles from cadmium and sulfur precursors in an aqueous

solution.

Materials:

Cadmium source: Cadmium Chloride (CdCl₂) or Cadmium Nitrate (Cd(NO₃)₂)[18][19]

Sulfur source: Sodium Sulfide (Na₂S)[18][19]

Solvent: Deionized water[19]

Capping agent (optional, to control particle size): Thioglycerol, Dextrin, or Diethylene

Glycol[3][18]

Procedure:

Prepare separate aqueous stock solutions of the cadmium salt (e.g., 0.5 M CdCl₂) and the

sulfide salt (e.g., 0.5 M Na₂S).[19][20]

In a reaction vessel, dissolve the chosen capping agent in deionized water with continuous

stirring.

Slowly add the cadmium salt solution to the reaction vessel.

Add the sodium sulfide solution dropwise to the cadmium solution under vigorous stirring. A

yellow precipitate of CdS will form immediately.[18] The reaction is: CdCl₂ + Na₂S → CdS↓ +

2NaCl.[21]

Allow the reaction to proceed for a set time (e.g., 1 hour) at a controlled temperature (e.g.,

20-80 °C) to influence nanoparticle size and crystallinity.[19]
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Collect the precipitate by centrifugation.

Wash the collected nanoparticles multiple times with deionized water and then with a solvent

like methanol or ethanol to remove unreacted precursors and byproducts.[22]

Dry the final product under vacuum or in a low-temperature oven.

Characterization Methods
The following diagram outlines a typical experimental workflow for the synthesis and

characterization of CdS nanoparticles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3428662#cadmium-sulfide-crystal-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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